Cas no 57346-05-1 (Bicyclo[2.2.2]octane-2,5-dione)
Bicyclo[2.2.2]octane-2,5-dione Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.2]octane-2,5-dione
- Bicyclo[2.2.2]?octane-?2,?5-?dione
- BICYLCO[2.2.2]OCTANE-2,5-DIONE
- WMJKUNDVKHUCMV-UHFFFAOYSA-
- WMJKUNDVKHUCMV-UHFFFAOYSA-N
- bicyclo[2,2,2]octane-2,5-dione
- FCH1815387
- rac-(1R*,4R*)-bicyclo[2.2.2]octane-2,5-dione
- W-203156
- MFCD24504367
- AKOS028109868
- D83633
- SCHEMBL1710519
- BS-17143
- InChI=1/C8H10O2/c9-7-4-6-2-1-5(7)3-8(6)10/h5-6H,1-4H2
- DA-35033
- CS-0160254
- 57346-05-1
- bicyclo(2.2.2)octane-2,5-dione
- DB-065205
- SY237729
- DTXSID30544063
- EN300-1440229
-
- MDL: MFCD11044857
- Inchi: 1S/C8H10O2/c9-7-4-6-2-1-5(7)3-8(6)10/h5-6H,1-4H2
- InChI Key: WMJKUNDVKHUCMV-UHFFFAOYSA-N
- SMILES: O=C1CC2C(CC1CC2)=O
Computed Properties
- Exact Mass: 138.068079557g/mol
- Monoisotopic Mass: 138.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.1
- XLogP3: -0.1
Bicyclo[2.2.2]octane-2,5-dione Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H302-H318
- Warning Statement: P280-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22-41
- Safety Instruction: 26-39
-
Hazardous Material Identification:
Bicyclo[2.2.2]octane-2,5-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WH864-100mg |
Bicyclo[2.2.2]octane-2,5-dione |
57346-05-1 | 97% | 100mg |
1021CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WH864-250mg |
Bicyclo[2.2.2]octane-2,5-dione |
57346-05-1 | 97% | 250mg |
2516CNY | 2021-05-07 | |
| TRC | B288335-25mg |
Bicylco[2.2.2]octane-2,5-dione |
57346-05-1 | 25mg |
$ 135.00 | 2022-06-01 | ||
| TRC | B288335-50mg |
Bicylco[2.2.2]octane-2,5-dione |
57346-05-1 | 50mg |
$ 225.00 | 2022-06-01 | ||
| TRC | B288335-100mg |
Bicylco[2.2.2]octane-2,5-dione |
57346-05-1 | 100mg |
$ 355.00 | 2022-06-01 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 679941-100MG |
Bicyclo[2.2.2]octane-2,5-dione |
57346-05-1 | 95% | 100MG |
¥773.2 | 2022-02-24 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 679941-500MG |
Bicyclo[2.2.2]octane-2,5-dione |
57346-05-1 | 95% | 500MG |
¥2970.8 | 2022-02-24 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B871773-200mg |
Bicyclo[2.2.2]octane-2,5-dione |
57346-05-1 | 98% | 200mg |
¥1,255.00 | 2022-01-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WH864-200mg |
Bicyclo[2.2.2]octane-2,5-dione |
57346-05-1 | 97% | 200mg |
1239.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WH864-50mg |
Bicyclo[2.2.2]octane-2,5-dione |
57346-05-1 | 97% | 50mg |
495.0CNY | 2021-07-17 |
Bicyclo[2.2.2]octane-2,5-dione Related Literature
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on Bicyclo[2.2.2]octane-2,5-dione
Recent Advances in the Study of Bicyclo[2.2.2]octane-2,5-dione (CAS: 57346-05-1) and Its Applications in Chemical Biology and Medicine
Bicyclo[2.2.2]octane-2,5-dione (CAS: 57346-05-1) is a structurally unique bicyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile scaffold for drug design, owing to its rigid and symmetrical structure, which offers opportunities for the development of novel bioactive molecules. This research brief synthesizes the latest findings on the synthesis, functionalization, and biological applications of this compound, highlighting its emerging role in therapeutic development.
One of the most notable advancements in the study of Bicyclo[2.2.2]octane-2,5-dione is its application in the design of enzyme inhibitors. Researchers have demonstrated that derivatives of this compound can selectively target key enzymes involved in metabolic pathways, such as kinases and proteases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of Bicyclo[2.2.2]octane-2,5-dione derivatives that exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. These findings suggest potential applications in cancer therapy, where CDK inhibitors are increasingly being explored as targeted treatments.
In addition to its role in enzyme inhibition, Bicyclo[2.2.2]octane-2,5-dione has been investigated for its utility in the development of novel imaging agents. A recent study in Chemical Communications highlighted the use of this compound as a core structure for designing fluorescent probes. The rigid bicyclic framework provides stability to the probes, while the diketone functionality allows for easy modification with fluorophores. These probes have shown promise in real-time imaging of cellular processes, offering new tools for studying disease mechanisms at the molecular level.
The synthetic versatility of Bicyclo[2.2.2]octane-2,5-dione has also been a focus of recent research. Advances in catalytic methods have enabled the efficient functionalization of this scaffold, expanding its utility in medicinal chemistry. For example, a 2022 paper in Organic Letters described a palladium-catalyzed cross-coupling reaction that allows for the introduction of diverse aryl and heteroaryl groups at the 2- and 5-positions of the bicyclic framework. This methodology has opened new avenues for the rapid generation of compound libraries, facilitating drug discovery efforts.
Despite these promising developments, challenges remain in the optimization of Bicyclo[2.2.2]octane-2,5-dione-based compounds for clinical applications. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further structural refinement and preclinical testing. However, the growing body of research underscores the potential of this scaffold as a valuable tool in chemical biology and medicine. Future studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, further expanding its impact on drug discovery.
In conclusion, Bicyclo[2.2.2]octane-2,5-dione (CAS: 57346-05-1) represents a promising scaffold with diverse applications in chemical biology and medicinal chemistry. Recent advances in its synthesis, functionalization, and biological evaluation highlight its potential as a platform for the development of novel therapeutics and imaging agents. Continued research in this area is likely to yield innovative solutions to unmet medical needs, solidifying its role in the future of drug discovery.
57346-05-1 (Bicyclo[2.2.2]octane-2,5-dione) Related Products
- 823-76-7(1-cyclohexylethan-1-one)
- 40649-36-3(4-propylcyclohexan-1-one)
- 5441-51-0(4-ethylcyclohexan-1-one)
- 10458-14-7(Menthone)
- 61203-83-6(4-Pentylcyclohexanone)
- 700-58-3(Adamantanone)
- 1660-04-4(1-(1-adamantyl)ethanone)
- 1193-55-1(2-Methylcyclohexane-1,3-dione)
- 559-74-0(Friedelin)
- 583-60-8(2-Methylcyclohexanone)